Sulphanilic acid as a recyclable bifunctional organocatalyst in the selective conversion of lignocellulosic biomass to 5-HMF†
Green Chemistry Pub Date: 2015-12-28 DOI: 10.1039/C5GC02440D
Abstract
We herein report an unprecedented integrated process using organic salts as bifunctional organocatalysts under absolutely metal-free conditions for the conversion of a wide range of biomass-derived carbohydrates, cellulose, and even untreated lignocellulose (e.g. straw and barley husk) into 5-hydroxymethylfurfural (5-HMF) in a well-known water/MIBK biphasic solvent system.
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